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Compound of Interest

Compound Name: 3-Ethoxyphenol

Cat. No.: B1664596

The proper management and disposal of 3-Ethoxyphenol are critical for ensuring laboratory
safety and environmental protection. This guide provides a detailed, step-by-step procedure for
researchers, scientists, and drug development professionals to handle and dispose of 3-
Ethoxyphenol waste in accordance with safety and regulatory standards. Adherence to these
protocols is essential to minimize risks to personnel and the environment.

Immediate Safety and Handling Precautions

Before handling 3-Ethoxyphenol, it is imperative to be fully aware of its potential hazards and
to use appropriate personal protective equipment (PPE).

» Hazard Overview: 3-Ethoxyphenol is irritating to the eyes, skin, and respiratory system.[1]
[2] It is also a combustible liquid.[3][4] The toxicological properties have not been fully
investigated, so it should be handled with care.[1]

o Engineering Controls: Always handle 3-Ethoxyphenol in a well-ventilated area, preferably
within a chemical fume hood, to minimize inhalation exposure.[1] Ensure that an emergency
eyewash station and a safety shower are readily accessible.

o Personal Protective Equipment (PPE):

o Eye Protection: Wear safety glasses and chemical goggles if there is a risk of splashing.[1]
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o Skin Protection: Chemical-resistant gloves (e.g., butyl rubber, neoprene) and a lab coat
are mandatory to prevent skin contact.[1]

o Respiratory Protection: If ventilation is inadequate or if there is a risk of inhalation, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[1]

Chemical and Physical Properties

This table summarizes key quantitative data for 3-Ethoxyphenol.

Property Value Source
CAS Number 621-34-1 [2][3]
Molecular Formula CsH1002 [2][3]
Molecular Weight 138.16 g/mol [2]
Appearance C.:Ieér brown to light yellow (ATE]
liquid

Boiling Point 131 °C @ 10 mm Hg [4]
Flash Point >93°C (> 199.4 °F) [1114]
Specific Gravity 1.070 [4]
Vapor Pressure 10 mmHg @ 131 °C [3114]
Water Solubility Insoluble [31[5]

Operational Plan: Spill, Collection, and Disposal

The disposal of 3-Ethoxyphenol must be managed as hazardous waste in strict accordance
with federal, state, and local regulations.[1][6][7] The following procedure outlines the
necessary steps.

Step 1: Immediate Response to Spills

In the event of a spill, act immediately to contain and clean the affected area while observing all
safety precautions.
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Evacuate and Ventilate: If the spill is large, evacuate non-essential personnel from the
immediate area and ensure adequate ventilation.

Remove Ignition Sources: As 3-Ethoxyphenol is combustible, immediately remove all
sources of ignition from the spill area, such as open flames, hot surfaces, and sparks.[3][4]

Contain the Spill: Absorb the spill using an inert, non-combustible material like sand, earth,
vermiculite, or silica gel.[1][3]

Collect Residue: Carefully sweep up or shovel the absorbent material and place it into a
suitable, sealable, and properly labeled container for disposal.[3][4]

Clean the Area: Decontaminate the spill area once the material has been collected.

Personal Decontamination: Wash hands and any affected skin areas thoroughly after
cleanup.[1][4] Remove and wash contaminated clothing before reuse.[1][4]

Step 2: Waste Identification and Segregation

Properly identifying and segregating chemical waste is a foundational step in compliant
disposal.

Hazardous Waste Determination: The waste generator is legally responsible for determining
if the chemical waste is classified as hazardous under EPA guidelines (40 CFR Part 261.3)
and any applicable state regulations.[1][7][8]

Segregation: All waste containing 3-Ethoxyphenol, including the pure substance, solutions,
and contaminated materials (e.g., absorbent materials, gloves, pipette tips), must be treated
as hazardous waste. Do not mix 3-Ethoxyphenol waste with other incompatible waste
streams.

Step 3: Waste Collection and Containerization

Use appropriate containers to safely accumulate waste pending disposal.

o Container Selection: Collect liquid 3-Ethoxyphenol waste in a designated, leak-proof
container that is chemically compatible with the substance.
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o Solid Waste: Collect contaminated solid waste (gloves, absorbent materials) in a separate,
clearly marked, and sealable container.[3]

o Keep Containers Closed: Always keep waste containers tightly closed except when adding
waste.[1][4]

Step 4: Proper Labeling

Accurate labeling is a critical regulatory requirement for tracking and handling hazardous
waste.

o Label Content: All waste containers must be clearly labeled with:

The words "Hazardous Waste"

[e]

o

The full chemical name: "3-Ethoxyphenol”

[¢]

The associated hazards (e.g., "Irritant," "Combustible")

The date when waste was first added to the container (the "accumulation start date")

[¢]

Step 5: Storage Pending Disposal

Store hazardous waste safely and in a designated location.

o Storage Location: Store waste containers in a designated, secure satellite accumulation area
(SAA) or a central hazardous waste storage area.

» Storage Conditions: The storage area must be cool, dry, and well-ventilated.[1][4] It should
be away from sources of ignition and incompatible materials, particularly strong oxidizing
agents.[1][4]

e Secondary Containment: It is best practice to use secondary containment to capture any
potential leaks or spills from the primary container.

Step 6: Final Disposal

The final disposal must be handled by a certified and licensed entity.
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o Arrange for Pickup: Follow your institution's specific procedures for requesting a hazardous
waste pickup, which typically involves contacting the Environmental Health and Safety (EHS)
department.

» Professional Disposal: Dispose of the contents and the container through an approved waste
disposal plant or a licensed hazardous waste management company.|[3][4]

o Regulatory Framework: The entire process, from generation to final disposal ("cradle-to-
grave"), is regulated under the Resource Conservation and Recovery Act (RCRA).[6][7]

Disposal Workflow Visualization

The following diagram illustrates the logical workflow for the proper disposal of 3-
Ethoxyphenol.
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Caption: Logical workflow for the proper disposal of 3-Ethoxyphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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